Cas no 2097953-31-4 (1-(1-Aminopyrrolidin-2-yl)ethan-1-ol)

• Product Name: 1-(1-Aminopyrrolidin-2-yl)ethan-1-ol
• CAS No: 2097953-31-4
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 4771536
• Update Time: 2025-10-29

1-(1-Aminopyrrolidin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-aminopyrrolidin-2-yl)ethan-1-ol
• 1-(1-Aminopyrrolidin-2-yl)ethan-1-ol

• Inchi： 1S/C6H14N2O/c1-5(9)6-3-2-4-8(6)7/h5-6,9H,2-4,7H2,1H3
• InChI Key： KILKOGOGVPVXML-UHFFFAOYSA-N
• SMILES： OC(C)C1CCCN1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.1
• XLogP3: 0.4
• Topological Polar Surface Area: 49.5

Additional information on 1-(1-Aminopyrrolidin-2-yl)ethan-1-ol

1-(1-Aminopyrrolidin-2-yl)ethan-1-ol: A Comprehensive Overview

1-(1-Aminopyrrolidin-2-yl)ethan-1-ol (CAS No. 2097953-31-4) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound, often referred to as Aminopyrrolidine derivative, belongs to the class of heterocyclic amines and has been extensively studied for its potential applications in various fields, including pharmaceuticals, materials science, and biotechnology. The molecule consists of a pyrrolidine ring substituted with an amino group at position 1 and a hydroxymethyl group at position 2, making it a valuable building block for further chemical modifications.

The synthesis of 1-(1-Aminopyrrolidin-2-yl)ethan-1-ol involves a multi-step process that typically begins with the preparation of pyrrolidine derivatives. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of catalytic asymmetric synthesis to enhance the yield and stereochemical purity of the product. This approach not only improves the overall efficiency of the synthesis but also aligns with the growing demand for sustainable chemical processes.

One of the most promising applications of 1-(1-Aminopyrrolidin-2-yl)ethan-1-ol lies in its use as a precursor for drug development. The compound's ability to form stable amide bonds makes it an ideal candidate for constructing bioactive molecules with complex architectures. Recent studies have demonstrated its utility in the design of peptidomimetic drugs, which are known for their ability to mimic the functional properties of peptides while exhibiting improved pharmacokinetic profiles. For example, researchers have successfully utilized this compound as a scaffold for developing inhibitors targeting key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its role in drug discovery, 1-(1-Aminopyrrolidin-2-yl)ethan-1-ol has also found applications in materials science. The compound's unique electronic properties make it suitable for use in the synthesis of advanced materials, such as polymer-based sensors and self-healing polymers. Recent breakthroughs in this area have highlighted its potential as a key component in developing next-generation materials with enhanced mechanical and thermal stability. For instance, scientists have incorporated this compound into polyurethane formulations to create materials with improved elasticity and durability, which could be used in various industrial applications.

The pharmacological properties of Aminopyrrolidine derivative have been extensively investigated, revealing its potential as a therapeutic agent in its own right. Preclinical studies have shown that the compound exhibits significant anti-inflammatory and antioxidant activity, making it a promising candidate for treating conditions such as chronic inflammation and oxidative stress-related disorders. Furthermore, its ability to modulate cellular signaling pathways has led to its exploration as a potential anticancer agent. Recent research has demonstrated that the compound can selectively inhibit the growth of cancer cells while sparing healthy cells, suggesting its potential as a targeted therapy.

From an environmental perspective, 1-(1-Aminopyrrolidin-2-yl)ethan-1 ol has been evaluated for its biodegradability and toxicity profile. Studies indicate that the compound is readily biodegradable under aerobic conditions, posing minimal risk to aquatic ecosystems when properly managed. This characteristic makes it an eco-friendly choice for use in various industrial and pharmaceutical applications. Moreover, its low toxicity profile further enhances its suitability for applications where human exposure is anticipated.

In conclusion, 1-(1-Aminopyrrolidin-2 yl)ethan 1 ol (CAS No. 2097953 31 4) is a multifaceted compound with immense potential across diverse fields. Its unique chemical structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in driving innovation in modern chemistry and materials science. As ongoing research continues to uncover new insights into its properties and functionalities, this compound is poised to make significant contributions to both academic and industrial sectors.